Cas no 2172502-81-5 (4-3-(hydroxymethyl)oxolan-3-yloxan-4-ol)

• Product Name: 4-3-(hydroxymethyl)oxolan-3-yloxan-4-ol
• CAS No: 2172502-81-5
• MF: C₁₀H₁₈O₄
• MW: 202.247523784637
• CID: 6406293
• PubChem ID: 165572879
• Update Time: 2025-07-15

4-3-(hydroxymethyl)oxolan-3-yloxan-4-ol Chemical and Physical Properties

Names and Identifiers

• 4-3-(hydroxymethyl)oxolan-3-yloxan-4-ol
• 4-[3-(hydroxymethyl)oxolan-3-yl]oxan-4-ol
• EN300-1646998
• 2172502-81-5

• Inchi： 1S/C10H18O4/c11-7-9(1-4-14-8-9)10(12)2-5-13-6-3-10/h11-12H,1-8H2
• InChI Key： SUBFEGDNHUNIQV-UHFFFAOYSA-N
• SMILES： O1CCC(CO)(C1)C1(CCOCC1)O

Computed Properties

• Exact Mass: 202.12050905g/mol
• Monoisotopic Mass: 202.12050905g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 200
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.3
• Topological Polar Surface Area: 58.9Ų

Additional information on 4-3-(hydroxymethyl)oxolan-3-yloxan-4-ol

Introduction to Compound with CAS No. 2172502-81-5 and Product Name: 4-3-(hydroxymethyl)oxolan-3-yloxan-4-ol

The compound with the CAS number 2172502-81-5 and the product name 4-3-(hydroxymethyl)oxolan-3-yloxan-4-ol represents a significant area of interest in the field of chemical and pharmaceutical research. This compound, characterized by its unique structural framework, has garnered attention due to its potential applications in various biochemical pathways and therapeutic interventions. The molecular structure of this compound encompasses a complex arrangement of oxygen-containing heterocycles, which are known for their diverse biological activities.

In recent years, there has been a growing interest in the development of novel compounds that can modulate biological processes through targeted interactions with specific enzymes and receptors. The 4-3-(hydroxymethyl)oxolan-3-yloxan-4-ol molecule, with its intricate architecture, presents a promising candidate for further exploration in this domain. The presence of multiple hydroxyl groups and oxygenated rings suggests that this compound may exhibit significant solubility and reactivity, making it a valuable asset in synthetic chemistry and drug design.

One of the most compelling aspects of this compound is its potential role in modulating metabolic pathways. The structural features of 4-3-(hydroxymethyl)oxlan-3-yloxan-4-ol align closely with known bioactive molecules that have demonstrated efficacy in treating various diseases. For instance, studies have shown that similar compounds can interact with key enzymes involved in glycolysis and oxidative phosphorylation, thereby influencing energy metabolism. This has implications for the development of treatments for metabolic disorders such as diabetes and obesity.

Furthermore, the compound’s ability to cross biological membranes efficiently makes it an attractive candidate for drug delivery systems. Researchers are exploring ways to incorporate 4-3-(hydroxymethyl)oxlan-3-yloxan-4-ol into liposomes and nanoparticles to enhance its bioavailability and target specificity. These advancements could lead to more effective therapeutic strategies, particularly in oncology where precise targeting of cancer cells is crucial.

Recent breakthroughs in computational chemistry have also contributed to the understanding of this compound’s behavior. Molecular dynamics simulations and quantum mechanical calculations have provided insights into its interactions with biological targets at an atomic level. These studies have revealed that the hydroxyl groups play a critical role in stabilizing enzyme-substrate complexes, which could be leveraged to design more potent inhibitors.

The pharmacokinetic properties of 4-3-(hydroxymethyl)oxlan-3-yloxan-4-ol are another area of active investigation. Preliminary data suggest that this compound exhibits moderate oral bioavailability and a favorable half-life, making it suitable for repeated dosing regimens. Additionally, its metabolic stability indicates that it can undergo multiple rounds of enzymatic degradation without significant loss of activity, which is essential for long-term therapeutic use.

In conclusion, the compound with CAS number 2172502-81-5 and the product name 4-3-(hydroxymethyl)oxlan-3-yloxan-4-ol represents a promising avenue for further research in medicinal chemistry. Its unique structural features and potential biological activities make it a valuable candidate for developing novel therapeutics. As research continues to uncover new applications for this compound, it is likely to play an increasingly important role in addressing some of the most pressing challenges in modern medicine.